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Cat. No.: B15571588 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

detailed protocol and application notes for the Diheptanoyl Thio-PC Phospholipase A2 (PLA2)

assay. This colorimetric method offers a reliable and convenient means to quantify the

enzymatic activity of most secreted phospholipase A2 (sPLA2) isoforms.

Phospholipase A2 (PLA2) enzymes are critical mediators in a variety of physiological and

pathological processes, including inflammation, cell signaling, and lipid metabolism. Their

primary function is to catalyze the hydrolysis of the sn-2 ester bond of glycerophospholipids,

releasing a free fatty acid and a lysophospholipid.[1][2] A key fatty acid released is arachidonic

acid, the precursor to potent inflammatory mediators such as prostaglandins and leukotrienes.

[1][3][4][5] Consequently, PLA2 represents a significant target for drug discovery and

development in the context of inflammatory diseases.

The Diheptanoyl Thio-PC PLA2 assay is a widely used method to measure the activity of

sPLA2s. This assay is not suitable for cytosolic PLA2 (cPLA2).[2][6] The principle of the assay

is based on the hydrolysis of the thioester bond at the sn-2 position of the substrate, 1,2-

diheptanoyl-thio-phosphatidylcholine (Diheptanoyl Thio-PC), by PLA2. This reaction releases

a free thiol group, which can then be detected by 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB or

Ellman's reagent), producing a yellow-colored product, 2-nitro-5-thiobenzoate (TNB), which can

be quantified by measuring its absorbance at 414 nm.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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